1-(cyclopropylcarbonyl)-N-[3-(1H-pyrazol-1-yl)phenyl]prolinamide

• IUPAC Name: 1-(cyclopropanecarbonyl)-N-(3-pyrazol-1-ylphenyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H20N4O2/c23-17(16-6-2-10-21(16)18(24)13-7-8-13)20-14-4-1-5-15(12-14)22-11-3-9-19-22/h1,3-5,9,11-13,16H,2,6-8,10H2,(H,20,23)
• InChI Key: VFDOQKJIJKEHHB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2CC2)C(=O)NC3=CC(=CC=C3)N4C=CC=N4
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

1-(cyclopropylcarbonyl)-N-[3-(1H-pyrazol-1-yl)phenyl]prolinamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as CPPP and is a proline-based inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). In

Mechanism of Action

CPPP exerts its pharmacological effects by inhibiting the enzyme DPP-4. DPP-4 is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of DPP-4 leads to increased levels of these hormones, which in turn stimulate insulin secretion and reduce glucagon secretion, resulting in improved glucose control. CPPP has been shown to be a competitive inhibitor of DPP-4, binding to the active site of the enzyme and preventing its interaction with its substrates.
Biochemical and Physiological Effects:
CPPP has been shown to have several biochemical and physiological effects. In addition to its DPP-4 inhibitory activity, CPPP has also been shown to have anti-inflammatory and antioxidant effects. These effects may be attributed to the inhibition of DPP-4, which has been shown to play a role in the regulation of inflammation and oxidative stress. CPPP has also been shown to have beneficial effects on endothelial function, which may be attributed to its ability to increase GLP-1 levels.

Advantages and Limitations for Lab Experiments

CPPP has several advantages for lab experiments. It is a potent and selective inhibitor of DPP-4, making it a valuable tool for the study of the role of DPP-4 in various physiological processes. CPPP is also relatively easy to synthesize, making it readily available for use in lab experiments. However, CPPP has some limitations as well. It has poor solubility in water, which may limit its use in certain experiments. CPPP also has relatively low bioavailability, which may limit its use in in vivo studies.

Future Directions

There are several future directions for the study of CPPP. One potential direction is the development of new antidiabetic drugs based on CPPP. Several CPPP derivatives have been synthesized, and these compounds may have improved pharmacological properties compared to CPPP. Another potential direction is the study of the role of CPPP in other physiological processes. DPP-4 has been shown to play a role in several other processes, including immune regulation and cancer progression. The study of CPPP in these processes may provide new insights into the role of DPP-4 in health and disease. Finally, the development of new synthesis methods for CPPP may improve its pharmacological properties and make it more suitable for use in clinical settings.
Conclusion:
1-(cyclopropylcarbonyl)-N-[3-(1H-pyrazol-1-yl)phenyl]prolinamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CPPP is a potent and selective inhibitor of DPP-4, making it a valuable tool for the study of the role of DPP-4 in various physiological processes. CPPP has several advantages for lab experiments, but also some limitations. There are several future directions for the study of CPPP, including the development of new antidiabetic drugs based on CPPP and the study of the role of CPPP in other physiological processes.

Scientific Research Applications

CPPP has been extensively studied for its potential applications in various fields of scientific research. One of the most important applications of CPPP is its use as a DPP-4 inhibitor. DPP-4 is an enzyme that plays a crucial role in the regulation of glucose metabolism, and its inhibition has been shown to be an effective therapeutic approach for the treatment of type 2 diabetes mellitus. CPPP has been shown to have potent DPP-4 inhibitory activity, making it a promising candidate for the development of new antidiabetic drugs.